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For Researchers, Scientists, and Drug Development Professionals

Abstract
Thioanisole, with the chemical formula C₇H₈S and CAS number 100-68-5, is an organosulfur

compound and the simplest alkyl-aryl thioether.[1] This colorless to pale yellow liquid

possesses a distinct, strong odor.[2][3] It is a versatile chemical intermediate with significant

applications across various fields, including pharmaceuticals, agrochemicals, and materials

science, primarily owing to the reactivity of its sulfur atom and the stability of the aromatic ring.

[2][3] This guide provides an in-depth overview of the physicochemical properties, synthesis,

key reactions, and applications of thioanisole, supplemented with detailed experimental

protocols and graphical representations of its chemical behavior and utility.

Physicochemical Properties
Thioanisole is insoluble in water but soluble in many organic solvents such as ethanol, ether,

and benzene.[2][3][4] Its key physical and chemical properties are summarized in the table

below.
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Property Value Reference

CAS Number 100-68-5 [1]

Molecular Formula C₇H₈S [1]

Molar Mass 124.21 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Strong, unpleasant, stench [2][3][6]

Melting Point -15 °C to -17 °C [1][5][6]

Boiling Point 188 °C to 193 °C at 1013 hPa [1][5][6]

Density 1.0533 - 1.057 g/cm³ at 20 °C [1][4][5]

Refractive Index (n20/D) 1.587 [4][7]

Flash Point 73 °C (163.4 °F) [5]

Vapor Pressure 38.5 Pa at 20 °C [5][7]

Water Solubility <1 mg/L [5][7]

LogP 2.9 at 25 °C [7]

Synthesis of Thioanisole
Thioanisole is primarily synthesized through the methylation of thiophenol.[1] Various

methylating agents can be employed, with common laboratory and industrial methods detailed

below.

General Synthesis Workflow
The synthesis of thioanisole generally follows a two-step process involving the deprotonation

of a thiol followed by nucleophilic substitution with a methylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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